Cas no 139896-66-5 (Thiophene, 2,5-diethynyl-3-octyl-)

• Product Name: Thiophene, 2,5-diethynyl-3-octyl-
• CAS No: 139896-66-5
• MF: C₁₆H₂₀S
• MW: 244.395003318787
• CID: 1281300
• PubChem ID: 85633937
• Update Time: 2025-04-20

Thiophene, 2,5-diethynyl-3-octyl- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2,5-diethynyl-3-octyl-
• DTXSID201306122
• 139896-66-5
• 2,5-Diethynyl-3-octylthiophene

• Inchi： 1S/C16H20S/c1-4-7-8-9-10-11-12-14-13-15(5-2)17-16(14)6-3/h2-3,13H,4,7-12H2,1H3
• InChI Key： HUHOSCHIALPFHH-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC(=C1C#C)CCCCCCCC

Computed Properties

• Exact Mass: 244.1287
• Monoisotopic Mass: 244.12857181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0